Cas no 3608-17-1 (Bicyclo[4.1.0]heptane-3-methanol,a,4,7,7-tetramethyl-)

• Product name: Bicyclo[4.1.0]heptane-3-methanol,a,4,7,7-tetramethyl-
• CAS No: 3608-17-1
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 311093
• PubChem ID: 107133

Bicyclo[4.1.0]heptane-3-methanol,a,4,7,7-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.1.0]heptane-3-methanol,a,4,7,7-tetramethyl-
• 1-(3,7,7-trimethyl-4-bicyclo[4.1.0]heptanyl)ethanol
• 1-(4,7,7-trimethylbicyclo[4.1.0]hept-3-yl)ethanol
• alpha,3,7,7-Tetramethylbicyclo(4.1.0)heptane-4-methanol
• 1-(4,7,7-Trimethylbicyclo[4.1.0]heptan-3-yl)ethan-1-ol
• NS00048366
• 3608-17-1
• EINECS 222-773-5
• DTXSID20957486

• Inchi： InChI=1S/C12H22O/c1-7-5-10-11(12(10,3)4)6-9(7)8(2)13/h7-11,13H,5-6H2,1-4H3
• InChI Key： KJTWLZQJNFGTAH-UHFFFAOYSA-N
• SMILES： CC(C1C(C)CC2C(C2(C)C)C1)O

Computed Properties

• Exact Mass: 182.167065
• Monoisotopic Mass: 182.167065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.926
• Boiling Point: 246.8°Cat760mmHg
• Flash Point: 109.9°C
• Refractive Index: 1.472

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids